Usaf IN-7
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
HIF-2α-IN-7 (USAF IN-7), identified by the catalog number T72997, is a hypoxia-inducible factor 2α (HIF-2α) inhibitor with an EC50 value of 6 nM . This compound is critical in modulating cellular responses to hypoxia and has applications in cancer, liver diseases, inflammatory disorders, pulmonary conditions, and iron-loading disorders . Its mechanism involves disrupting the HIF-2α pathway, which regulates genes involved in angiogenesis, erythropoiesis, and metabolic adaptation under low-oxygen conditions.
HIF-2α-IN-7 is available commercially with CAS number 2511247-29-1 and is supplied in quantities ranging from 25 mg to 100 mg, with pricing between €2,442 and €4,370 . Characterization of this compound follows IUPAC nomenclature guidelines, and its structural integrity is verified through NMR spectroscopy, mass spectrometry, and elemental analysis, as required for novel compounds .
Properties
CAS No. |
63732-21-8 |
|---|---|
Molecular Formula |
C18H20N2O2 |
Molecular Weight |
296.4 g/mol |
IUPAC Name |
(3Z)-4-(dibenzylamino)-3-hydroxyiminobutan-2-one |
InChI |
InChI=1S/C18H20N2O2/c1-15(21)18(19-22)14-20(12-16-8-4-2-5-9-16)13-17-10-6-3-7-11-17/h2-11,22H,12-14H2,1H3/b19-18- |
InChI Key |
KBDIIIBYNOLAFY-HNENSFHCSA-N |
Isomeric SMILES |
CC(=O)/C(=N\O)/CN(CC1=CC=CC=C1)CC2=CC=CC=C2 |
Canonical SMILES |
CC(=O)C(=NO)CN(CC1=CC=CC=C1)CC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Functional Analogs: HIF Pathway Inhibitors
HIF-2α-IN-7 belongs to a class of hypoxia-targeting inhibitors. Key comparison factors include:
Key Findings :
Structural Analogs: Indazole Derivatives
HIF-2α-IN-7 shares structural motifs with indazole-based compounds, such as 1H-Indazole-7-carboxamide (CAS 677304-69-7) . However, these derivatives often target different pathways (e.g., PARP inhibition) and lack HIF-2α specificity .
Key Findings :
Research and Development Considerations
Challenges in Comparative Studies
- Data Availability: Limited public data on direct analogs complicates head-to-head comparisons .
- Analytical Complexity : Extraction and quantification of HIF inhibitors in biological matrices remain challenging due to matrix interactions and stability issues .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
